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Compound of Interest

Compound Name: Samarium-147

Cat. No.: B087331

This guide provides a detailed overview of the natural abundance and isotopic composition of
the element Samarium (Sm). It is intended for researchers, scientists, and professionals in drug
development who require precise data and an understanding of the methodologies used to
determine these properties.

Isotopic Composition of Naturally Occurring
Samarium

Samarium (atomic number 62) is a rare earth element that occurs naturally as a mixture of
seven isotopes.[1] Of these, five are stable (144Sm, 14°Sm, 15°Sm, 152Sm, and >4Sm) and two
are extremely long-lived radioisotopes (*4’Sm and 148Sm).[2] The most abundant isotope is
1525m, with a natural abundance of 26.75%.[2] The standard atomic weight of Samarium is
150.36(2) u.[3]

The detailed isotopic composition of naturally occurring Samarium is summarized in the table
below.
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Relative Natural
. Nuclear . Decay
Isotope Atomic Abundance . Half-life
Spin (I) Mode

Mass (Da) (atom %)
143.9120065(

1445 o) 3.07(7) 0 Stable
146.9149044( 1.066 x 1012

147Sm 14.99(18) 712 a
19) years
147.9148292( 6.3 x 10%°

1485 11.24(10) 0 a
19) years
148.9171921(

1495 m 18) 13.82(7) 712 Stable
149.9172829(

150Sm 18) 7.38(1) 0 Stable
151.9197397(

1529 m 18) 26.75(16) 0 Stable
153.9222169(

154Sm 22.75(29) 0 Stable

20)

Data sourced from NIST Physical Measurement Laboratory and other cited sources.[3][4]

Experimental Determination of Isotopic
Composition

The precise determination of the isotopic abundance and atomic masses of elements like

Samarium is primarily achieved through mass spectrometry techniques.[5] The most common

and accurate methods employed for lanthanides are Inductively Coupled Plasma Mass

Spectrometry (ICP-MS) and Thermal lonization Mass Spectrometry (TIMS).[6]

A widely used approach for obtaining high-precision isotopic data is Isotope Dilution Mass

Spectrometry (ID-MS). The general protocol involves the following steps:
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o Sample Preparation and Dissolution: A precisely weighed aliquot of the Samarium-containing
sample (e.g., from a geological formation or a purified chemical compound) is dissolved in a
suitable acid mixture, often involving hydrofluoric and perchloric acids for silicate matrices.[5]

« |sotopic Spiking: The dissolved sample is "spiked" with a known quantity of an enriched
isotopic standard of Samarium.[5] This spike has a non-natural, well-characterized isotopic
composition. For instance, a solution highly enriched in 4°Sm could be used.

o Chemical Separation and Purification: The Samarium is chemically separated from the
sample matrix to avoid isobaric interferences (interferences from isotopes of other elements
with the same mass). This is typically accomplished using ion exchange chromatography.[5]
The process isolates a purified Samarium fraction.

e Mass Spectrometric Analysis: The purified Samarium fraction is introduced into a mass
spectrometer.

o In TIMS: The sample is loaded onto a metal filament (e.g., Rhenium or Tantalum). The
filament is heated in the mass spectrometer's high-vacuum source, causing the Samarium
to ionize.[6]

o In ICP-MS: The sample solution is nebulized into a fine aerosol and introduced into a high-
temperature argon plasma (6,000-10,000 K).[7] The plasma atomizes and ionizes the
Samarium.

e lon Separation and Detection: The generated ions are accelerated and guided into a mass
analyzer (e.g., a magnetic sector). The analyzer separates the ions based on their mass-to-
charge ratio. The abundance of each isotope is then measured using a detector system,
such as a Faraday cup or an electron multiplier.[7]

o Data Correction and Calculation: The measured isotope ratios are corrected for mass
fractionation effects that can occur during the analysis. By knowing the precise amount and
composition of the added spike and the measured ratios of the spiked sample, the original
isotopic composition and concentration of Samarium in the sample can be calculated with
high precision.[8]

Visualization of Experimental Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://www.ebsco.com/research-starters/science/samarium-neodymium-dating
https://magnascientiapub.com/journals/msarr/sites/default/files/MSARR-2024-0098.pdf
https://www.researchgate.net/publication/310605793_Analysis_and_Speciation_of_Lanthanoides_by_ICP-MS
https://www.researchgate.net/publication/310605793_Analysis_and_Speciation_of_Lanthanoides_by_ICP-MS
https://www.researchgate.net/publication/286539848_Absolute_determination_of_samarium_isotopic_abundance_by_multiple-collector_inductively_coupled_plasma_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the generalized workflow for the determination of Samarium's
isotopic composition using mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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